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Compound of Interest

Compound Name: 4,4'-Dihydroxyazobenzene

Cat. No.: B1221594 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive technical information on 4,4'-dihydroxyazobenzene
(DHAB), a photoresponsive organic compound with significant potential in materials science

and pharmacology. Its applications range from the synthesis of azo dyes and smart coatings to

its emerging role as an antimicrobial and antifungal agent.[1][2][3]

Core Molecular Data
4,4'-Dihydroxyazobenzene is an aromatic compound characterized by two phenol rings linked

by a central azo (-N=N-) group.[1] This structure allows for photoisomerization between its

trans and cis forms upon exposure to light, a property central to many of its applications.[1]

The fundamental quantitative data for this molecule are summarized below.
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Property Value Reference

Molecular Formula C₁₂H₁₀N₂O₂ [1][4][5]

Molecular Weight 214.22 g/mol [1][4][5]

IUPAC Name
4-[(4-

hydroxyphenyl)diazenyl]phenol
[1][4]

CAS Number 2050-16-0 [1][4][5]

Melting Point 215 °C (with decomposition) [1]

Appearance
Amber to Brown to Dark green

powder/crystal
[5]

Experimental Protocols
The synthesis of 4,4'-dihydroxyazobenzene is typically achieved through a diazotization

reaction followed by an azo coupling. The following protocol provides a reliable method for its

preparation in a laboratory setting.

Synthesis of 4,4'-Dihydroxyazobenzene via Azo
Coupling
This protocol is adapted from a standard procedure involving the diazotization of p-

aminophenol and subsequent coupling with phenol.[6]

Materials:

p-Aminophenol (91.64 mmol, 10.0 g)

1 M Hydrochloric Acid (HCl) solution (200 mL)

Sodium Nitrite (NaNO₂) (109.8 mmol, 9.34 g)

Deionized Water (150 mL)

Methanol (CH₃OH), pre-cooled (200 mL)
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Phenol (91.64 mmol, 8.62 g)

3 M Sodium Hydroxide (NaOH) solution (65 mL)

Concentrated HCl

Ethanol/Water for recrystallization

Procedure:

Diazotization:

Dissolve 10.0 g of p-aminophenol in 200 mL of 1 M HCl solution.

Cool the solution to 0°C using an ice bath.

Separately, dissolve 9.34 g of NaNO₂ in 150 mL of water.

Slowly add the NaNO₂ solution to the chilled p-aminophenol solution to form the

diazonium salt.

Add 200 mL of pre-cooled methanol to the diazotized solution and stir the mixture for 1

hour.[6]

Azo Coupling:

Prepare a coupling solution by dissolving 8.62 g of phenol in 65 mL of 3 M aqueous

NaOH.

Add the phenol solution drop-wise to the diazonium salt mixture.

Stir the reaction mixture at room temperature for 2 hours.[6]

Isolation and Purification:

Remove the methanol from the mixture by evaporation.

Adjust the pH of the remaining solution to <5 by adding concentrated HCl, which will cause

a precipitate to form.
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Collect the resulting precipitate by filtration.

Wash the collected solid with water.

Recrystallize the crude product from an ethanol/water mixture to yield pure 4,4'-
dihydroxyazobenzene. A typical yield for this process is around 78%.[6]

Biological Activity and Mechanism of Action
Recent studies have highlighted the biological activities of 4,4'-dihydroxyazobenzene,

particularly its antimicrobial and antioxidant properties.[1]

Antimicrobial Effects
DHAB has demonstrated notable in vitro antimicrobial activity against clinically relevant

pathogens, including Staphylococcus aureus and Staphylococcus pseudintermedius.[2] The

mechanism of its bactericidal action involves the induction of oxidative stress.

Membrane Damage: DHAB appears to cause damage to the bacterial cell membrane. This is

evidenced by an increase in thiobarbituric acid reactive substances (TBARS), which

indicates lipid peroxidation.[2]

ROS Scavenging Induction: The compound induces an oxidative burst within the bacteria. In

response, the bacteria show differential induction of ROS-scavenging enzymes like

peroxidases and superoxide dismutase.[2]

Biofilm Inhibition: DHAB has also been shown to inhibit the formation of biofilms by these

bacteria, a crucial factor in persistent infections.[2]

The antimicrobial properties are believed to be related to the reduction of the azo bond by

microbial enzymes called azoreductases, which can produce toxic aromatic amines.[2]
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Caption: Proposed mechanism of antimicrobial action for 4,4'-dihydroxyazobenzene.

Logical Workflow and Relationships
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The synthesis and application of DHAB follow a logical progression from chemical synthesis to

functional implementation. The workflow below illustrates the key stages, from precursor

materials to final applications in research and development.
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Caption: Workflow from synthesis precursors to applications of 4,4'-dihydroxyazobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.rsc.org/suppdata/c7/ra/c7ra10619j/c7ra10619j10.pdf
https://www.benchchem.com/product/b1221594#4-4-dihydroxyazobenzene-molecular-weight-and-formula
https://www.benchchem.com/product/b1221594#4-4-dihydroxyazobenzene-molecular-weight-and-formula
https://www.benchchem.com/product/b1221594#4-4-dihydroxyazobenzene-molecular-weight-and-formula
https://www.benchchem.com/product/b1221594#4-4-dihydroxyazobenzene-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1221594?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221594?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

